Anti-inflammatory metabolites from marine sponges
Chemical Society Reviews Pub Date: 2005-01-28 DOI: 10.1039/B408600G
Abstract
Marine sponges are a rich source of biologically active
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